Cas no 862740-01-0 (4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-2-(morpholin-4-yl)ethyl-1,3-oxazol-5-amine)

• Product Name: 4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-2-(morpholin-4-yl)ethyl-1,3-oxazol-5-amine
• CAS No: 862740-01-0
• MF: C₂₃H₂₇N₃O₄S
• MW: 441.543184518814
• CID: 5420765
• PubChem ID: 18824948
• Update Time: 2025-07-15

4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-2-(morpholin-4-yl)ethyl-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 862740-01-0
• AKOS002744385
• 4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine
• F3309-1569
• 2-(2-methylphenyl)-4-(4-methylphenyl)sulfonyl-N-(2-morpholin-4-ylethyl)-1,3-oxazol-5-amine
• N-(2-morpholinoethyl)-2-(o-tolyl)-4-tosyloxazol-5-amine
• N-[2-(2-Methylphenyl)-4-[(4-methylphenyl)sulfonyl]-5-oxazolyl]-4-morpholineethanamine
• 4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-2-(morpholin-4-yl)ethyl-1,3-oxazol-5-amine

• Inchi： 1S/C23H27N3O4S/c1-17-7-9-19(10-8-17)31(27,28)23-22(24-11-12-26-13-15-29-16-14-26)30-21(25-23)20-6-4-3-5-18(20)2/h3-10,24H,11-16H2,1-2H3
• InChI Key： GEVWZLYKTTXMQC-UHFFFAOYSA-N
• SMILES： N1(CCNC2OC(C3=CC=CC=C3C)=NC=2S(C2=CC=C(C)C=C2)(=O)=O)CCOCC1

Computed Properties

• Exact Mass: 441.17222752g/mol
• Monoisotopic Mass: 441.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 93Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 668.3±65.0 °C(Predicted)
• pka: 6.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-2-(morpholin-4-yl)ethyl-1,3-oxazol-5-amine

Compound CAS No 862740-01-0: 4-(4-Methylbenzenesulfonyl)-2-(2-Methylphenyl)-N-[2-(Morpholin-4-yl)ethyl]-1,3-Oxazol-5-Amine

The compound with CAS No 862740-01-0, named 4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]-1,3-Oxazol-5-Amine, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of recent studies due to its unique structural features and promising pharmacological properties.

Structural Analysis: The molecule consists of several key functional groups that contribute to its biological activity. The benzenesulfonyl group (specifically the 4-methyl substitution) is known for its stability and ability to enhance the bioavailability of drugs. The methylphenyl group at position 2 adds hydrophobicity, which can influence the compound's solubility and permeability across biological membranes. The morpholinyl group attached to the ethyl chain at position N introduces a cyclic ether structure, which is often associated with improved pharmacokinetic profiles and reduced toxicity.

Pharmacological Activity: Recent research has highlighted the potential of this compound as a modulator of certain G-protein coupled receptors (GPCRs). Its ability to interact with these receptors makes it a candidate for treating conditions such as chronic pain, inflammation, and neurodegenerative diseases. Studies have shown that the oxazole ring in the molecule plays a critical role in stabilizing these interactions, thereby enhancing its efficacy.

Synthesis and Optimization: The synthesis of this compound involves a multi-step process that includes Suzuki coupling and nucleophilic substitution reactions. Researchers have optimized the reaction conditions to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical testing.

Toxicological Studies: Initial toxicological assessments indicate that the compound has a favorable safety profile. Acute toxicity studies in rodents have shown minimal adverse effects at therapeutic doses. Furthermore, long-term toxicity studies are currently underway to evaluate its safety for chronic use.

Future Directions: With its unique combination of functional groups and promising pharmacological properties, this compound represents an exciting advancement in drug discovery. Ongoing research aims to further optimize its bioavailability and efficacy through structural modifications and formulation studies.